Cas no 145225-00-9 ((+/-)-AMPHETAMINE-D8)

• Product Name: (+/-)-AMPHETAMINE-D8
• CAS No: 145225-00-9
• MF: C₉H₁₃N
• MW: 143.255515813828
• CID: 138163
• PubChem ID: 329770578
• Update Time: 2025-10-29

(+/-)-AMPHETAMINE-D8 Chemical and Physical Properties

Names and Identifiers

• (+/-)-AMPHETAMINE-D8
• (±)-Amphetamine-d8 solution
• DL-AMPHETAMINE (D8)
• 145225-00-9
• DTXSID701016421
• AKOS015910714

• MDL： MFCD00673258
• Inchi： 1S/C9H13N/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7,10H2,1H3/i1D3,2D,3D,4D,5D,6D
• InChI Key： KWTSXDURSIMDCE-JGUCLWPXSA-N
• SMILES： NC(C([2H])([2H])[2H])CC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 143.15500
• Monoisotopic Mass: 143.155013386g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• PSA: 26.02000
• LogP: 2.27660
• Color/Form: 100 μg/mL in methanol

(+/-)-AMPHETAMINE-D8 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (+/-)-AMPHETAMINE-D8

Exploring the Properties and Applications of (+/-)-AMPHETAMINE-D8 (CAS No. 145225-00-9)

(+/-)-AMPHETAMINE-D8 (CAS No. 145225-00-9) is a deuterated analog of amphetamine, a compound widely studied in neuroscience and pharmacology. This isotopically labeled variant is particularly valuable in research settings due to its enhanced stability and traceability. The incorporation of eight deuterium atoms (D8) makes this compound an excellent tool for mass spectrometry and metabolic studies, where precise detection and quantification are critical.

The pharmacological research community frequently utilizes (+/-)-AMPHETAMINE-D8 as an internal standard in analytical methods. Its unique isotopic signature allows researchers to differentiate it from endogenous compounds, improving the accuracy of drug metabolism studies and toxicological analyses. Additionally, its application extends to forensic science, where it aids in the detection and quantification of related compounds in complex biological matrices.

One of the most significant advantages of (+/-)-AMPHETAMINE-D8 is its role in advancing neurotransmitter research. Scientists leverage its properties to investigate the mechanisms of action of amphetamine-like compounds, shedding light on their effects on dopamine and norepinephrine systems. This research has broader implications for understanding neurological disorders and developing targeted therapeutic interventions.

In recent years, the demand for deuterated compounds like (+/-)-AMPHETAMINE-D8 has surged, driven by advancements in analytical chemistry and drug development. Researchers are increasingly relying on these labeled analogs to improve the precision of their experiments, particularly in pharmacokinetics and biomarker discovery. The compound's stability under various experimental conditions further enhances its utility in high-throughput screening and clinical research.

The synthesis of (+/-)-AMPHETAMINE-D8 involves sophisticated organic chemistry techniques, ensuring high isotopic purity and chemical integrity. Manufacturers adhere to stringent quality control measures to meet the exacting standards of research laboratories and pharmaceutical companies. This attention to detail ensures that the compound performs reliably in sensitive applications, such as LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy.

Beyond its scientific applications, (+/-)-AMPHETAMINE-D8 has garnered interest in the field of sports anti-doping. Regulatory agencies employ advanced analytical techniques to detect prohibited substances, and deuterated analogs play a pivotal role in method validation and quality assurance. The compound's unique properties enable the development of more robust and accurate testing protocols, contributing to fair competition in athletics.

As the scientific community continues to explore the potential of isotopically labeled compounds, (+/-)-AMPHETAMINE-D8 remains a cornerstone in molecular research. Its versatility and reliability make it indispensable for studies ranging from neuropharmacology to environmental toxicology. With ongoing innovations in analytical technologies, the demand for high-quality deuterated standards is expected to grow, further solidifying the importance of compounds like (+/-)-AMPHETAMINE-D8 in modern science.

In conclusion, (+/-)-AMPHETAMINE-D8 (CAS No. 145225-00-9) exemplifies the critical role of deuterated analogs in advancing scientific knowledge. Its applications span multiple disciplines, from drug development to forensic analysis, highlighting its value as a research tool. As laboratories worldwide continue to push the boundaries of discovery, compounds like (+/-)-AMPHETAMINE-D8 will remain at the forefront of innovation, enabling breakthroughs that benefit society as a whole.